[5-(4-Nitro-[1,2,3]triazol-2-ylmethyl)-furan-2-yl]-methanol

• Molecular Formula: C8H8N4O4
• Molecular Weight: 224.17 g/mol
• IUPAC Name: [5-[(4-nitrotriazol-2-yl)methyl]furan-2-yl]methanol
• InChI: InChI=1S/C8H8N4O4/c13-5-7-2-1-6(16-7)4-11-9-3-8(10-11)12(14)15/h1-3,13H,4-5H2
• InChI Key: YLSLARNOWTXPDQ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(OC(=C1)CO)CN2N=CC(=N2)[N+](=O)[O-]

Description

[5-(4-Nitro-[1,2,3]triazol-2-ylmethyl)-furan-2-yl]-methanol is a useful research compound. Its molecular formula is C8H8N4O4 and its molecular weight is 224.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a flame dried round-bottomed flask equipped with a magnetic stir bar and under inert atmosphere (N2), a solution of 5-(4-nitro-[1,2,3]triazol-2-ylmethyl)-furan-2-carboxylic acid methyl ester (325 mg, 1.28 mmol) in THF (13.0 mL) was treated dropwise, at −10° C. with DiBAL (4.36 mL of a 1M solution in toluene, 4.36 mmol). The reaction mixture was stirred at −10° C. for 1 h followed by 1 h at rt. Sat. aq. Rochelle's salt (40 mL) was added and the reaction mixture was stirred for 1 h at rt. The aq. layer was extracted with EA (2×30 mL). The combined org. extracts were dried over MgSO4, filtered, and the solvents were removed under reduced pressure. Purification of the residue by FC (50:50 hept-EA) gave the title compound: TLC:rf (50:50 hept-EA)=0.28. LC-MS-conditions 02: tR=0.77 min.